Cas no 76888-40-9 (2-Cyclohexen-1-ol, 2-methyl-, (S)-)
76888-40-9 structure
Product Name:2-Cyclohexen-1-ol, 2-methyl-, (S)-
CAS No:76888-40-9
MF:C7H12O
MW:112.169582366943
CID:537084
PubChem ID:12476226
Update Time:2025-04-19
2-Cyclohexen-1-ol, 2-methyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-ol, 2-methyl-, (S)-
- 76888-40-9
- (1S)-2-Methylcyclohex-2-en-1-ol
- DTXSID60499719
- SCHEMBL2632429
-
- Inchi： 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h4,7-8H,2-3,5H2,1H3/t7-/m0/s1
- InChI Key： LONAYYKXZPCZNH-ZETCQYMHSA-N
- SMILES： O[C@@H]1C(C)=CCCC1
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-Cyclohexen-1-ol, 2-methyl-, (S)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
76888-40-9 (2-Cyclohexen-1-ol, 2-methyl-, (S)-) Related Products
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